Cas no 1526400-41-8 (3-amino-5H,6H,7H,8H,9H-cyclohepta[c]pyridine-4-carboxylic acid)

• Product Name: 3-amino-5H,6H,7H,8H,9H-cyclohepta[c]pyridine-4-carboxylic acid
• CAS No: 1526400-41-8
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6507737
• PubChem ID: 82610476
• Update Time: 2025-10-28

3-amino-5H,6H,7H,8H,9H-cyclohepta[c]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5H,6H,7H,8H,9H-cyclohepta[c]pyridine-4-carboxylic acid
• EN300-746958
• 1526400-41-8

• Inchi： 1S/C11H14N2O2/c12-10-9(11(14)15)8-5-3-1-2-4-7(8)6-13-10/h6H,1-5H2,(H2,12,13)(H,14,15)
• InChI Key： SHRKBCRRDHVMKZ-UHFFFAOYSA-N
• SMILES： OC(C1=C(N)N=CC2=C1CCCCC2)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-amino-5H,6H,7H,8H,9H-cyclohepta[c]pyridine-4-carboxylic acid

Recent Advances in the Study of 3-amino-5H,6H,7H,8H,9H-cyclohepta[c]pyridine-4-carboxylic acid (CAS: 1526400-41-8)

In recent years, the compound 3-amino-5H,6H,7H,8H,9H-cyclohepta[c]pyridine-4-carboxylic acid (CAS: 1526400-41-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic heterocyclic scaffold has shown promising potential as a building block for the development of novel therapeutics, particularly in the areas of kinase inhibition and targeted drug delivery. The unique structural features of this compound, including its fused ring system and functional groups, make it an attractive candidate for further exploration in drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and biological evaluation of derivatives based on this core structure. The researchers employed a multi-step synthetic route to generate a library of analogs, focusing on modifications at the amino and carboxylic acid positions. The team utilized high-throughput screening to assess the inhibitory activity of these compounds against a panel of protein kinases implicated in various cancers. Notably, several derivatives demonstrated potent and selective inhibition of specific kinase targets, with IC50 values in the low nanomolar range.

Further structural analysis through X-ray crystallography revealed that the 3-amino-5H,6H,7H,8H,9H-cyclohepta[c]pyridine-4-carboxylic acid scaffold forms key hydrogen bond interactions with the kinase ATP-binding site, explaining its observed selectivity profile. Molecular dynamics simulations supported these findings, showing stable binding modes over extended periods. These computational studies provide valuable insights for future structure-activity relationship (SAR) optimization efforts.

In parallel research, a team from the University of Cambridge explored the application of this compound in targeted drug delivery systems. By conjugating the carboxylic acid moiety to nanoparticle carriers, they developed a pH-responsive delivery platform that demonstrated enhanced tumor accumulation in murine models. The amino group served as an additional attachment point for tumor-targeting ligands, creating a dual-functional system with improved specificity.

Pharmacokinetic studies of the parent compound (1526400-41-8) have shown favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration in preclinical models. These properties suggest potential applications in central nervous system disorders, though further optimization may be required to address rapid metabolic clearance observed in some species.

The growing body of research on 3-amino-5H,6H,7H,8H,9H-cyclohepta[c]pyridine-4-carboxylic acid and its derivatives highlights its versatility as a pharmacophore. Current challenges include improving metabolic stability and reducing off-target effects, which are being addressed through rational drug design approaches. Future directions may explore its application in PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities.

As of 2023, several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, particularly for oncology and inflammatory indications. The compound's unique combination of synthetic accessibility and biological activity positions it as an important structure in modern medicinal chemistry efforts to develop targeted therapies with improved efficacy and safety profiles.